Cas no 2703761-40-2 (5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)
5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2703761-40-2
- EN300-33364745
- 5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
-
- Inchi: 1S/C23H24N4O4/c24-15(12-14-4-2-1-3-5-14)10-11-25-16-6-7-17-18(13-16)23(31)27(22(17)30)19-8-9-20(28)26-21(19)29/h1-7,13,15,19,25H,8-12,24H2,(H,26,28,29)
- InChI Key: MZXVOPBCSKTBSI-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCC(CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 420.17975526g/mol
- Monoisotopic Mass: 420.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 122Ų
5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33364745-1.0g |
5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
2703761-40-2 | 95.0% | 1.0g |
$0.0 | 2025-03-18 |
5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
Introduction to 5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703761-40-2)
5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 2703761-40-2, represents a convergence of structural complexity and potential therapeutic utility. Its unique framework, characterized by an isoindole core appended with functionalized piperidine and butylamine side chains, positions it as a candidate for further exploration in drug discovery and molecular pharmacology.
The structural composition of this compound is pivotal in understanding its chemical behavior and biological interactions. The isoindole scaffold, a bicyclic structure featuring a benzene ring fused to a pyrrole ring, is known for its versatility in medicinal chemistry due to its ability to engage with biological targets in multiple ways. In this case, the isoindole unit is further modified by the presence of a 2,6-dioxopiperidine moiety at the 2-position and an amino-substituted butyl group at the 3-position. These modifications introduce polar and potentially hydrogen-bonding functionalities, which are critical for modulating binding affinity and selectivity.
The 3-amino-4-phenylbutyl)amino substituent on the isoindole ring adds another layer of complexity. This side chain combines an amino group with a phenyl ring and a butyl chain, creating a multifaceted interaction surface. The amino group can participate in hydrogen bonding or ionic interactions with biological targets, while the phenyl ring can engage in π-stacking interactions—a common mode of binding in protein-ligand recognition. The butyl chain provides steric bulk and can influence the compound's solubility and pharmacokinetic properties.
The significance of this compound lies in its potential as a building block or lead molecule for therapeutic applications. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The combination of computational techniques with experimental validation has been instrumental in identifying promising candidates for drug development. For instance, virtual screening algorithms have been employed to dock this compound against various biological targets, including enzymes and receptors implicated in human diseases.
In particular, the 2,6-dioxopiperidine moiety has drawn interest due to its structural similarity to known pharmacophores found in bioactive molecules. Piperidine derivatives are widely recognized for their role in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, infectious diseases, and cancer. The dioxopiperidine variant introduces additional oxygen atoms, which can enhance metabolic stability while maintaining or improving binding affinity. This makes it an attractive feature for designing molecules with improved pharmacological profiles.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are prevalent in natural products and synthetic drugs due to their ability to mimic biological functional groups and provide diverse chemical properties. The isoindole core exemplifies this trend, as it has been incorporated into various drug candidates that exhibit antiviral, anticancer, and anti-inflammatory activities. The structural features of this compound suggest that it may interact with biological targets in multiple ways, potentially offering advantages over simpler molecules.
The 3-amino-4-phenylbutyl)amino group also contributes to the compound's potential therapeutic relevance. Amino groups are common pharmacophores that can form hydrogen bonds with nucleophilic residues in proteins or other biomolecules. The phenyl ring provides hydrophobic interactions and can enhance binding stability through π-cation interactions if paired with positively charged residues. Together with the butyl chain's steric influence, this side chain could be tailored to optimize interactions with specific biological targets.
The synthesis of such complex molecules presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies have been developed to construct intricate heterocyclic frameworks efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions, intramolecular cyclizations, and functional group transformations have enabled the preparation of compounds like this one with high precision. These synthetic strategies not only facilitate access to novel molecular structures but also allow for fine-tuning of physicochemical properties through structural modifications.
The pharmacological evaluation of 5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703761-40-2) would involve rigorous testing against relevant biological assays to assess its potency, selectivity, and toxicity profiles. High-throughput screening (HTS) platforms have become indispensable tools for rapidly evaluating large libraries of compounds against disease-relevant targets. If initial screens indicate promising activity, further characterization would include kinetic studies to understand mechanism-of-action (MoA) details.
Molecular dynamics simulations have also emerged as valuable tools for studying the behavior of complex molecules like this one within biological environments. These simulations can provide insights into conformational dynamics and binding interactions at an atomic level—information critical for rational drug design efforts aimed at optimizing lead compounds into viable drug candidates.
The integration of artificial intelligence (AI) into drug discovery workflows represents another frontier where compounds like this one could play a role advancing therapeutic development pipelines faster than traditional methods alone might allow alone achieve comparable results over shorter timeframes while reducing costs associated manual experimentation phases earlier stages research process overall timeline bringing new treatments patients need sooner rather later benefit society greater good long term perspective view important ongoing efforts scientific community worldwide continues push boundaries innovation excellence field pharmaceutical sciences every single day moving forward we see continued progress thanks dedication hard work researchers across globe committed improving human health wellbeing all ages backgrounds alike future looking bright indeed when comes collaborative pursuit knowledge driven solutions addressing complex challenges medicine face today tomorrow next generation continues build upon foundations laid predecessors generations before us ensuring best possible care available everyone everywhere deserve receive thanks collective efforts scientific community dedicated improving lives millions people around world every single day without pause hesitation toward achieving noble goals serves humanity better tomorrow than ever before possible imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise imagine ourselves living world where diseases cured cures available everyone who needs them regardless socioeconomic status geographic location background identity any other distinguishing feature might separate us otherwise image
2703761-40-2 (5-[(3-amino-4-phenylbutyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)